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Compound of Interest

Compound Name: 3,3'-Dichlorobiphenyl

Cat. No.: B134845 Get Quote

An In-depth Technical Guide to 3,3'-
Dichlorobiphenyl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,3'-Dichlorobiphenyl (PCB 11), a

specific polychlorinated biphenyl (PCB) congener of increasing environmental and toxicological

significance. This document details its chemical and physical properties, synthesis, analytical

methods, metabolic pathways, and toxicological profile, with a focus on providing practical

information for laboratory professionals.

Core Data Summary
Key quantitative data for 3,3'-Dichlorobiphenyl are summarized in the tables below for easy

reference and comparison.

Table 1: Chemical Identification and Physical Properties of 3,3'-Dichlorobiphenyl
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Parameter Value Reference

CAS Number 2050-67-1 [1][2][3][4][5]

Molecular Formula C₁₂H₈Cl₂ [1][2][3][5]

Molecular Weight 223.10 g/mol [1][2][3][5]

IUPAC Name
1-chloro-3-(3-

chlorophenyl)benzene
[5]

Synonyms
PCB 11, m,m'-

Dichlorobiphenyl
[2][3][4]

Melting Point 25-26 °C (77-79 °F) [1]

Boiling Point 320 °C (608 °F) [1]

Water Solubility 354.7 µg/L (25 °C) [2]

Table 2: Toxicological Profile of 3,3'-Dichlorobiphenyl

Endpoint Observation Reference

Developmental Neurotoxicity
Alters axonal and dendritic

growth in neurons

Metabolism

Metabolized in the liver to

hydroxylated and

methoxylated derivatives

Mechanism of Action
Binds to the Aryl Hydrocarbon

Receptor (AhR)
[6]

Carcinogen Classification

Not explicitly classified, but

PCBs as a group are

considered carcinogenic

Synthesis and Purification
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The synthesis of 3,3'-Dichlorobiphenyl can be achieved through several cross-coupling

reactions common in organic chemistry. The Ullmann reaction and Suzuki-Miyaura coupling are

two such methods.

Experimental Protocol: Synthesis via Ullmann Reaction
The Ullmann reaction provides a classical method for the synthesis of symmetric biaryls

through the copper-catalyzed coupling of aryl halides.

Materials:

3-chlorobromobenzene or 3-chloroiodobenzene

Copper powder, activated

High-boiling point solvent (e.g., N-methylpyrrolidone (NMP), nitrobenzene, or

dimethylformamide (DMF))

Inert atmosphere (Nitrogen or Argon)

Procedure:

Activate the copper powder by stirring with a dilute solution of hydrochloric acid, followed by

washing with water and acetone, and then drying under vacuum.

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the 3-

chloroaryl halide and the activated copper powder in a 2:1 molar ratio.

Add the high-boiling point solvent to the flask.

Flush the apparatus with an inert gas (N₂ or Ar).

Heat the reaction mixture to a high temperature (typically >150 °C) with vigorous stirring. The

exact temperature will depend on the solvent used.

Monitor the reaction progress using an appropriate analytical technique (e.g., GC-MS or

TLC).
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Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove the copper and copper salts.

Extract the filtrate with an organic solvent (e.g., ethyl acetate) and wash with water to

remove the high-boiling point solvent.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the organic extract under reduced pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., hexane or a hexane/dichloromethane mixture) to obtain pure 3,3'-
Dichlorobiphenyl.

Confirm the identity and purity of the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Analytical Methodology
Accurate quantification and identification of 3,3'-Dichlorobiphenyl in various matrices are

crucial for research and monitoring. Gas chromatography coupled with mass spectrometry

(GC-MS) is a widely used and highly effective method.

Experimental Protocol: Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines a general procedure for the analysis of 3,3'-Dichlorobiphenyl in an

environmental or biological sample extract.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a split/splitless injector and a capillary column suitable

for PCB analysis (e.g., a 5% phenyl-methylpolysiloxane stationary phase).

Mass Spectrometer: Capable of electron ionization (EI) and selected ion monitoring (SIM) or

full-scan acquisition.

Injector Temperature: 250 °C
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Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp 1: 15 °C/min to 200 °C.

Ramp 2: 5 °C/min to 280 °C, hold for 5 minutes.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Energy: 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM) targeting the molecular ions (m/z 222, 224)

and characteristic fragment ions of 3,3'-Dichlorobiphenyl.

Sample Preparation:

Prepare a stock solution of 3,3'-Dichlorobiphenyl in a suitable solvent (e.g., isooctane or

hexane) at a concentration of 100 µg/mL.

Prepare a series of calibration standards by serial dilution of the stock solution to cover the

expected concentration range of the samples.

If not already in a compatible solvent, perform a solvent exchange of the sample extracts into

hexane or isooctane.

Adjust the final volume of the sample extracts to be within the calibration range.

Analysis:

Inject a fixed volume (e.g., 1 µL) of each calibration standard and sample extract into the

GC-MS system.

Acquire the data in SIM or full-scan mode.
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Identify 3,3'-Dichlorobiphenyl in the samples by comparing its retention time and mass

spectrum to that of a pure standard.

Quantify the concentration of 3,3'-Dichlorobiphenyl in the samples by constructing a

calibration curve from the peak areas of the standards.

Signaling Pathway
3,3'-Dichlorobiphenyl, like other dioxin-like PCBs, is known to exert its biological effects

primarily through the activation of the Aryl Hydrocarbon Receptor (AhR) signaling pathway.
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Caption: Aryl Hydrocarbon Receptor (AhR) signaling pathway activated by 3,3'-
Dichlorobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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